Cas no 70404-04-5 (()-5-butylfuran-2(5H)-one)

• Product name: ()-5-butylfuran-2(5H)-one
• CAS No: 70404-04-5
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1743174
• PubChem ID: 121779

()-5-butylfuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• ()-5-butylfuran-2(5H)-one
• (1)-5-Butylfuran-2(5H)-one
• NS00050283
• 2(5H)-Furanone, 5-butyl-
• 30336-14-2
• 2-octen-4-olide
• EINECS 274-596-8
• 5-Butylfuran-2(5H)-one
• 70404-04-5
• DTXSID30952684
• SCHEMBL9993726
• EINECS 250-133-5
• 5-butyl-2(5H)-furanone

• Inchi： InChI=1S/C8H12O2/c1-2-3-4-7-5-6-8(9)10-7/h5-7H,2-4H2,1H3
• InChI Key： KGJZBUMJSZTLTA-UHFFFAOYSA-N
• SMILES： CCCCC1C=CC(=O)O1

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3